2-Oxoclopidogrel

• CAS No.: 1147350-75-1
• Product Name: 2-Oxoclopidogrel
• Molecular Formula: C16H16ClNO3S
• Molecular Weight: 337.82
• IUPAC Name: methyl (2S)-2-(2-chlorophenyl)-2-(2-oxo-4,6,7,7a-tetrahydrothieno[3,2-c]pyridin-5-yl)acetate
• Standard InChI: InChI=1S/C16H16ClNO3S/c1-21-16(20)15(11-4-2-3-5-12(11)17)18-7-6-13-10(9-18)8-14(19)22-13/h2-5,8,13,15H,6-7,9H2,1H3/t13?,15-/m0/s1
• Standard InChIKey: JBSAZVIMJUOBNB-WUJWULDRSA-N
• SMILES: COC(=O)C(C1=CC=CC=C1Cl)N2CCC3C(=CC(=O)S3)C2
• Appearance: Solid powder
• Description: 2-Oxoclopidogrel is a metabolite of Clopidogrel.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-Oxo-clopidogrel; Clopidogrel thiolactone; 2-Oxoclopidogrel
• Reference: 1: Zhang H, Lauver DA, Hollenberg PF. CYP-independent inhibition of platelet aggregation in rabbits by a mixed disulfide conjugate of clopidogrel. Thromb Haemost. 2014 Dec;112(6):1304-11. doi: 10.1160/TH14-04-0388. Epub 2014 Sep 18. PubMed PMID: 25230737.; 2: Zhang H, Lauver DA, Lucchesi BR, Hollenberg PF. Formation, reactivity, and antiplatelet activity of mixed disulfide conjugates of clopidogrel. Mol Pharmacol. 2013 Apr;83(4):848-56. doi: 10.1124/mol.112.084392. Epub 2013 Jan 24. PubMed PMID: 23348501; PubMed Central PMCID: PMC3608439.
• PubChem Compound: 56848893
• Last Modified: Nov 11 2021